Cas no 1210635-91-8 (N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylpyrazine-2-carboxamide)

• Product Name: N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylpyrazine-2-carboxamide
• CAS No: 1210635-91-8
• MF: C₁₂H₇N₅O₃S₂
• MW: 333.345678567886
• CID: 5948536
• PubChem ID: 45497381
• Update Time: 2024-01-16

N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylpyrazine-2-carboxamide
• N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)pyrazine-2-carboxamide
• 2-Pyrazinecarboxamide, N-[4-(4-nitro-2-thienyl)-2-thiazolyl]-
• 1210635-91-8
• N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]pyrazine-2-carboxamide
• F0537-4408
• AKOS024581446

• Inchi： 1S/C12H7N5O3S2/c18-11(8-4-13-1-2-14-8)16-12-15-9(6-22-12)10-3-7(5-21-10)17(19)20/h1-6H,(H,15,16,18)
• InChI Key： GMLJOZLRZSIBQQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3SC=C([N+]([O-])=O)C=3)=CS2)=O)=NC=CN=C1

Computed Properties

• Exact Mass: 332.999
• Monoisotopic Mass: 332.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 170A^2

Experimental Properties

• Density: 1.633±0.06 g/cm3(Predicted)
• pka: 5.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives